Cas no 2029579-11-9 (Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]-)

• Product Name: Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]-
• CAS No: 2029579-11-9
• MF: C₁₁H₁₅BrO₂S
• MW: 291.20460152626
• CID: 5254649
• Update Time: 2025-10-29

Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]-

• Inchi： 1S/C11H15BrO2S/c1-8(11(13-2)14-3)15-10-6-4-9(12)5-7-10/h4-8,11H,1-3H3
• InChI Key： RVIUDOGACNJUHG-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(SC(C)C(OC)OC)C=C1

Additional information on Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]-

Research Briefing on Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]- (CAS: 2029579-11-9) in Chemical Biology and Pharmaceutical Applications

Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]- (CAS: 2029579-11-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique thioether and dimethoxy functional groups, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]- as a building block for cysteine protease inhibitors. The research team utilized this compound to develop a series of covalent inhibitors that demonstrated nanomolar potency against cathepsin B, an enzyme implicated in cancer metastasis. The dimethoxy group was found to enhance solubility, while the thioether linkage provided optimal positioning for covalent bond formation with the target enzyme's active site cysteine residue.

In parallel pharmaceutical development research, this compound has been employed in PROTAC (Proteolysis Targeting Chimera) synthesis. A 2024 Nature Chemical Biology publication reported its use as a linker component connecting E3 ligase ligands to target protein binders. The compound's structural features allowed for precise control of degradation kinetics, with the dimethoxy groups contributing to improved pharmacokinetic properties of the resulting PROTAC molecules.

Synthetic methodology studies have also advanced significantly. Recent work in Organic Letters (2024) described an optimized route for large-scale production of Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]- with >90% yield using continuous flow chemistry. This development addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

From a safety and toxicology perspective, preliminary in vitro studies indicate that the compound shows favorable cytotoxicity profiles at concentrations relevant for drug discovery applications. However, researchers caution that the bromine substituent may require careful consideration in final drug candidates due to potential metabolic liabilities. Current investigations are exploring structural analogs that maintain the beneficial properties while addressing these safety concerns.

The compound's unique combination of reactivity and stability has positioned it as a valuable tool in chemical biology. Its applications extend beyond pharmaceutical development to include chemical probe design for target validation studies and as a scaffold for fragment-based drug discovery. As research continues, Benzene, 1-bromo-4-[(2,2-dimethoxy-1-methylethyl)thio]- (CAS: 2029579-11-9) is expected to play an increasingly important role in the development of next-generation therapeutics targeting challenging disease pathways.